Cas no 2168857-52-9 (1,2,5-Triazaspiro[2.4]hept-1-ene)

• Product Name: 1,2,5-Triazaspiro[2.4]hept-1-ene
• CAS No: 2168857-52-9
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 6298944
• PubChem ID: 132256970
• Update Time: 2025-05-19

1,2,5-Triazaspiro[2.4]hept-1-ene Chemical and Physical Properties

Names and Identifiers

• EN300-761519
• 2168857-52-9
• 1,2,5-triazaspiro[2.4]hept-1-ene
• 1,2,5-Triazaspiro[2.4]hept-1-ene

• Inchi： 1S/C4H7N3/c1-2-5-3-4(1)6-7-4/h5H,1-3H2
• InChI Key： OKDZCESOXABOAA-UHFFFAOYSA-N
• SMILES： N1CCC2(C1)N=N2

Computed Properties

• Exact Mass: 97.063997236g/mol
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 36.8Ų

Additional information on 1,2,5-Triazaspiro[2.4]hept-1-ene

Introduction to 1,2,5-Triazaspiro[2.4]hept-1-ene (CAS No. 2168857-52-9)

1,2,5-Triazaspiro[2.4]hept-1-ene, identified by the chemical abstracts service number 2168857-52-9, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This spirocyclic structure, featuring a triazole ring fused with a heptane backbone, presents an intriguing scaffold for the development of novel therapeutic agents. The compound's molecular architecture suggests potential interactions with biological targets, making it a subject of interest for researchers exploring new pharmacophores.

The synthesis and characterization of 1,2,5-Triazaspiro[2.4]hept-1-ene have been areas of active investigation, with recent advancements shedding light on its synthetic pathways and chemical properties. The spirocyclic core provides a rigid structure that can be modified to optimize binding affinity and selectivity for specific biological targets. This flexibility has led to its exploration in various drug discovery programs aimed at addressing unmet medical needs.

In the realm of medicinal chemistry, the significance of heterocyclic compounds cannot be overstated. They form the backbone of numerous FDA-approved drugs and are widely recognized for their diverse biological activities. Among these, spirocyclic compounds have emerged as particularly promising due to their ability to mimic natural product scaffolds while offering unique structural features. 1,2,5-Triazaspiro[2.4]hept-1-ene exemplifies this trend, combining the favorable properties of triazole and spirocyclic moieties into a single molecule.

Recent studies have highlighted the potential of 1,2,5-Triazaspiro[2.4]hept-1-ene in modulating various biological pathways. For instance, its structural motif has been investigated for its interactions with enzymes and receptors involved in inflammatory responses and metabolic disorders. The compound's ability to engage with multiple targets simultaneously makes it an attractive candidate for multitarget drug design strategies, a concept that has gained traction in recent years due to its potential to enhance therapeutic efficacy while minimizing side effects.

The chemical properties of 1,2,5-Triazaspiro[2.4]hept-1-ene also make it a valuable tool for mechanistic studies in organic chemistry. The spirocyclic bond provides a unique site for functionalization, allowing chemists to probe reaction mechanisms and develop novel synthetic methodologies. Researchers have leveraged this compound to explore catalytic processes and develop transition-metal-catalyzed reactions that could have broader applications in synthetic chemistry.

From a computational chemistry perspective, the study of 1,2,5-Triazaspiro[2.4]hept-1-ene has provided insights into the electronic structure and reactivity of spirocyclic heterocycles. Advanced computational methods have been employed to predict the compound's behavior in different environments, aiding in the rational design of derivatives with enhanced properties. These computational studies not only contribute to our fundamental understanding of heterocyclic chemistry but also provide practical guidance for experimentalists.

The pharmaceutical industry has taken note of the potential of 1,2,5-Triazaspiro[2.4]hept-1-ene as a lead compound for drug development. Several companies have initiated programs to synthesize and evaluate derivatives of this scaffold for various therapeutic indications. Early-stage results from these programs are promising, suggesting that modifications to the core structure can yield compounds with improved pharmacokinetic profiles and target engagement.

In conclusion, 1,2,5-Triazaspiro[2.4]hept-1-ene (CAS No. 2168857-52-9) represents a fascinating example of how structural innovation can drive advancements in medicinal chemistry. Its unique scaffold offers opportunities for developing novel therapeutics targeting diverse diseases while also serving as a valuable model system for chemical research. As our understanding of its properties grows， so too does its potential to contribute to future medical breakthroughs.